Cas no 1250204-43-3 (1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one)

• Product Name: 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one
• CAS No: 1250204-43-3
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5457350
• PubChem ID: 61220102
• Update Time: 2025-07-02

1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z765090406
• AKOS010469142
• 1-(2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one
• EN300-5135529
• 1250204-43-3
• 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one

• Inchi： 1S/C12H13NO2/c1-2-12(14)13-7-8-15-11-6-4-3-5-10(11)9-13/h2-6H,1,7-9H2
• SMILES： O1C2C=CC=CC=2CN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one

Introduction to 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one (CAS No. 1250204-43-3) and Its Emerging Applications in Chemical Biology

The compound 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one, identified by the CAS number 1250204-43-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the benzoxazepine class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. The benzoxazepine core is characterized by a fused bicyclic system containing an oxygen atom, which contributes to its unique electronic and steric properties. These features make it an attractive candidate for modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction.

In recent years, the exploration of benzoxazepine derivatives has expanded dramatically, driven by their demonstrated efficacy in addressing a range of therapeutic targets. The specific substitution pattern in 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one enhances its binding affinity to certain proteins and enzymes, making it a promising lead compound for drug discovery. The propenone moiety appended to the benzoxazepine ring introduces additional reactivity and functionalization possibilities, enabling further derivatization to optimize pharmacokinetic profiles and target specificity.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. Benzoxazepine derivatives are known to interact with serotonin receptors and other G protein-coupled receptors (GPCRs), which are pivotal in regulating mood, cognition, and pain perception. Preliminary studies have suggested that 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one may exhibit anxiolytic and antidepressant-like effects by influencing serotonergic signaling. These findings align with the broader interest in developing novel psychoactive agents that bypass the side-effect profiles associated with traditional treatments.

The pharmacological relevance of this compound is further underscored by its structural similarity to known bioactive molecules. For instance, analogs of benzoxazepine have been investigated for their antimicrobial properties, highlighting the compound's potential in combating resistant pathogens. Additionally, the presence of a reactive ketone group in the propenone moiety suggests that 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one could serve as a versatile intermediate in synthesizing more complex pharmacophores. This adaptability is particularly valuable in medicinal chemistry pipelines where rapid optimization is essential.

Recent advances in computational chemistry have enabled more precise modeling of molecular interactions involving benzoxazepine derivatives like our subject compound. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can predict binding affinities and metabolic stability with unprecedented accuracy. These computational tools have been instrumental in identifying key structural determinants that enhance drug-like properties. For example, virtual screening campaigns have pinpointed modifications to the benzoxazepine core that improve solubility while preserving biological activity—a critical balance for clinical translation.

In vitro studies have begun to unravel the mechanistic basis of 1-(2,3,4,5-Tetrahydro-1,4-benzoxazepin-4-yl)prop-2-en-1-one's effects on target proteins. Initial data indicate that it may inhibit certain kinases involved in cell proliferation and inflammation by competing with natural substrates or allosterically modulating enzyme conformation. Such inhibitory activity is highly relevant given the therapeutic potential of kinase inhibitors across oncology and immunology indications. Moreover, the compound's ability to cross the blood-brain barrier suggests it could be developed into central nervous system (CNS) therapeutics—a challenging but lucrative area of drug development.

The synthesis of this compound presents an interesting challenge due to its complex bicyclic structure. Traditional approaches often involve multi-step sequences requiring specialized reagents and conditions; however， recent methodologies have streamlined these processes through catalytic asymmetric reactions or microwave-assisted synthesis. These innovations not only improve efficiency but also reduce waste generation—a growing priority in sustainable chemistry practices. As synthetic routes become more refined，the accessibility of benzoxazepine derivatives like our CAS 1250204-43–3 counterpart will likely accelerate，fostering further exploration.

Looking ahead，the future applications of 1-(2，3，4，5-Tetrahydro-l，4-benzoxazepin–l–yl）prop–l–en-l–one are boundless。 With continued investment in research infrastructure and interdisciplinary collaboration between chemists、biologists、and clinicians，this molecule has every chance to transition from bench science into clinical trials within this decade。 Its unique combination of structural features makes it particularly well-suited for addressing unmet medical needs where existing therapies fall short。 As such，it embodies both the promise and potential inherent in modern medicinal chemistry。